Cas no 1396889-94-3 ((2E)-3-(furan-2-yl)-1-{4-(2-methyl-1H-imidazol-1-yl)methylpiperidin-1-yl}prop-2-en-1-one)

(2E)-3-(furan-2-yl)-1-{4-(2-methyl-1H-imidazol-1-yl)methylpiperidin-1-yl}prop-2-en-1-one structure
1396889-94-3 structure
Product Name:(2E)-3-(furan-2-yl)-1-{4-(2-methyl-1H-imidazol-1-yl)methylpiperidin-1-yl}prop-2-en-1-one
CAS No:1396889-94-3
MF:C17H21N3O2
MW:299.367543935776
CID:6325890
PubChem ID:71781084
Update Time:2025-05-19

(2E)-3-(furan-2-yl)-1-{4-(2-methyl-1H-imidazol-1-yl)methylpiperidin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (2E)-3-(furan-2-yl)-1-{4-(2-methyl-1H-imidazol-1-yl)methylpiperidin-1-yl}prop-2-en-1-one
    • (2E)-3-(furan-2-yl)-1-{4-[(2-methyl-1H-imidazol-1-yl)methyl]piperidin-1-yl}prop-2-en-1-one
    • (E)-3-(furan-2-yl)-1-[4-[(2-methylimidazol-1-yl)methyl]piperidin-1-yl]prop-2-en-1-one
    • AKOS024519560
    • 3-(Furan-2-yl)-1-(4-((2-methyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)prop-2-en-1-one
    • 1396889-94-3
    • VU0521373-1
    • F5822-1153
    • (E)-3-(furan-2-yl)-1-(4-((2-methyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)prop-2-en-1-one
    • Inchi: 1S/C17H21N3O2/c1-14-18-8-11-20(14)13-15-6-9-19(10-7-15)17(21)5-4-16-3-2-12-22-16/h2-5,8,11-12,15H,6-7,9-10,13H2,1H3/b5-4+
    • InChI Key: YMKPWDKZLFBLFS-SNAWJCMRSA-N
    • SMILES: O=C(/C=C/C1=CC=CO1)N1CCC(CN2C=CN=C2C)CC1

Computed Properties

  • Exact Mass: 299.16337692g/mol
  • Monoisotopic Mass: 299.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 51.3Ų

(2E)-3-(furan-2-yl)-1-{4-(2-methyl-1H-imidazol-1-yl)methylpiperidin-1-yl}prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5822-1153-2μmol
(2E)-3-(furan-2-yl)-1-{4-[(2-methyl-1H-imidazol-1-yl)methyl]piperidin-1-yl}prop-2-en-1-one
1396889-94-3
2μmol
$57.0 2023-09-09
Life Chemicals
F5822-1153-1mg
(2E)-3-(furan-2-yl)-1-{4-[(2-methyl-1H-imidazol-1-yl)methyl]piperidin-1-yl}prop-2-en-1-one
1396889-94-3
1mg
$54.0 2023-09-09
Life Chemicals
F5822-1153-2mg
(2E)-3-(furan-2-yl)-1-{4-[(2-methyl-1H-imidazol-1-yl)methyl]piperidin-1-yl}prop-2-en-1-one
1396889-94-3
2mg
$59.0 2023-09-09

Additional information on (2E)-3-(furan-2-yl)-1-{4-(2-methyl-1H-imidazol-1-yl)methylpiperidin-1-yl}prop-2-en-1-one

Compound CAS No. 1396889-94-3: (2E)-3-(furan-2-yl)-1-{4-(2-methyl-1H-imidazol-1-yl)methylpiperidin-1-yl}prop-2-en-1-one

The compound with CAS No. 1396889-94-3, named as (2E)-3-(furan-2-yl)-1-{4-(2-methyl-1H-imidazol-1-yl)methylpiperidin-1-yl}prop-2-en-1-one, is a complex organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound has been the subject of recent research, particularly in the context of its biological activity and structural properties.

Recent studies have highlighted the importance of the furan moiety in this compound, which contributes to its unique electronic properties and reactivity. The presence of the imidazole ring further enhances its potential as a bioactive molecule, particularly in interactions with biological targets such as enzymes and receptors. The combination of these functional groups makes this compound a promising candidate for further exploration in medicinal chemistry.

The structural complexity of this compound, including the conjugated enone system and the bicyclic framework, has been analyzed in depth. Researchers have employed advanced computational methods to study its electronic structure and stability, providing insights into its potential applications in areas such as photovoltaics and catalysis. The conjugated system, highlighted by the propenone group, plays a critical role in these applications by facilitating electron delocalization and enhancing optical properties.

In terms of synthesis, this compound represents a significant achievement in organic chemistry. The construction of the bicyclic framework involves multi-step reactions, including nucleophilic substitutions and cyclizations, which have been optimized to achieve high yields and purity. These synthetic strategies have been documented in recent publications, offering valuable insights for researchers working on similar complex molecules.

The biological activity of this compound has also been a focal point of recent investigations. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role in the development of novel therapeutic agents. Additionally, its ability to modulate cellular signaling pathways has been explored, further underscoring its significance in drug discovery efforts.

In conclusion, the compound with CAS No. 1396889-94 represents a remarkable example of modern organic chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a key player in various fields ranging from material science to pharmacology. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial applications.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.